Cas no 2231674-25-0 (2-(Trifluoromethyl)-7-azaspiro[3.5]nonan-2-ol;hydrochloride)

• Product Name: 2-(Trifluoromethyl)-7-azaspiro[3.5]nonan-2-ol;hydrochloride
• CAS No: 2231674-25-0
• MF: C₉H₁₅ClF₃NO
• MW: 245.669712305069
• MDL: MFCD31696024
• CID: 5070926
• PubChem ID: 134819046
• Update Time: 2026-03-01

2-(Trifluoromethyl)-7-azaspiro[3.5]nonan-2-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-7-azaspiro[3.5]nonan-2-ol;hydrochloride
• 2-(TRIFLUOROMETHYL)-7-AZASPIRO[3.5]NONAN-2-OL;HCL
• P18615
• 2-(Trifluoromethyl)-7-azaspiro[3.5]nonan-2-ol HCl
• 2-(Trifluoromethyl)-7-azaspiro[3.5]nonan-2-ol hydrochloride
• 2231674-25-0
• AKOS040805515
• BS-43506
• SY322764
• MFCD31696024
• EN300-22891396
• Z3326049419
• CS-0433521
• 2-(Trifluoromethyl)-7-azaspiro[3.5]nonan-2-ol;hydrochloride

• MDL： MFCD31696024
• Inchi： 1S/C9H14F3NO.ClH/c10-9(11,12)8(14)5-7(6-8)1-3-13-4-2-7;/h13-14H,1-6H2;1H
• InChI Key： IBFSICSTGLCGOU-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CC2(CCNCC2)C1)O)(F)F

Computed Properties

• Exact Mass: 245.0794263 g/mol
• Monoisotopic Mass: 245.0794263 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• Molecular Weight: 245.67

Additional information on 2-(Trifluoromethyl)-7-azaspiro[3.5]nonan-2-ol;hydrochloride

Recent Advances in the Study of 2-(Trifluoromethyl)-7-azaspiro[3.5]nonan-2-ol;hydrochloride (CAS: 2231674-25-0)

In recent years, the compound 2-(Trifluoromethyl)-7-azaspiro[3.5]nonan-2-ol;hydrochloride (CAS: 2231674-25-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique trifluoromethyl group and azaspiro structure, has shown promising potential in various therapeutic applications. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-(Trifluoromethyl)-7-azaspiro[3.5]nonan-2-ol;hydrochloride has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient construction of the spirocyclic core. The incorporation of the trifluoromethyl group has been particularly challenging, but recent breakthroughs in fluorination techniques have enabled more streamlined production. These advancements are critical for scaling up the compound for preclinical and clinical studies.

Pharmacological evaluations of 2-(Trifluoromethyl)-7-azaspiro[3.5]nonan-2-ol;hydrochloride have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies indicate that the compound exhibits high affinity for specific neurotransmitter receptors, including GABA_A and NMDA receptors. These findings suggest its potential utility in treating neurological disorders such as anxiety, epilepsy, and neurodegenerative diseases. Moreover, the compound's unique pharmacokinetic profile, including its blood-brain barrier permeability, makes it a promising candidate for further development.

Recent preclinical studies have also explored the compound's anti-inflammatory and analgesic properties. In animal models of chronic pain and inflammation, 2-(Trifluoromethyl)-7-azaspiro[3.5]nonan-2-ol;hydrochloride demonstrated significant efficacy in reducing pain and inflammatory markers. These effects are believed to be mediated through the modulation of cytokine production and inhibition of pro-inflammatory signaling pathways. Such properties highlight the compound's potential as a multi-target therapeutic agent.

Despite these promising findings, challenges remain in the development of 2-(Trifluoromethyl)-7-azaspiro[3.5]nonan-2-ol;hydrochloride. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future research. Ongoing studies are focused on structural modifications to enhance the compound's selectivity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-(Trifluoromethyl)-7-azaspiro[3.5]nonan-2-ol;hydrochloride represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and diverse pharmacological activities make it a valuable subject for further investigation. As research progresses, this compound may pave the way for novel therapeutic strategies in CNS disorders, inflammation, and beyond. The continued exploration of its mechanisms of action and clinical potential will be crucial for realizing its full therapeutic benefits.